Cas no 103201-84-9 ((2S,4S)-1-(benzyloxy)carbonyl-4-cyclohexylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-(benzyloxy)carbonyl-4-cyclohexylpyrrolidine-2-carboxylic acid
• CAS No: 103201-84-9
• CID: 2863975
• PubChem ID: 54164240
• Update Time: 2025-05-21

(2S,4S)-1-(benzyloxy)carbonyl-4-cyclohexylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(benzyloxy)carbonyl-4-cyclohexylpyrrolidine-2-carboxylic acid

Additional information on (2S,4S)-1-(benzyloxy)carbonyl-4-cyclohexylpyrrolidine-2-carboxylic acid

(2S,4S)-1-(benzyloxy)carbonyl-4-cyclohexylpyrrolidine-2-carboxylic acid (CAS No. 103201-84-9)

The compound (2S,4S)-1-(benzyloxy)carbonyl-4-cyclohexylpyrrolidine-2-carboxylic acid, identified by the CAS registry number 103201-84-9, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and biochemistry. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in drug discovery and development.

The molecular structure of this compound features a pyrrolidine ring system, which is a five-membered nitrogen-containing ring. The stereochemistry at the 2S and 4S positions plays a critical role in determining its biological activity and interactions with target molecules. The presence of a benzyloxy carbonyl group adds to the molecule's versatility, enabling it to participate in various chemical reactions and biological processes.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Researchers have utilized its unique structure to develop novel therapeutic agents targeting various diseases, including neurodegenerative disorders and cancer. The cyclohexyl group attached to the pyrrolidine ring contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions and stereocontrolled syntheses. The use of chiral resolving agents and enantioselective catalysts has been instrumental in achieving the desired stereochemical purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the quality and integrity of the final product.

The application of (2S,4S)-1-(benzyloxy)carbonyl-4-cyclohexylpyrrolidine-2-carboxylic acid extends beyond drug discovery. It has also found utility in biochemical assays, where it serves as a substrate for enzymes involved in peptide bond formation and degradation. Its role in these assays has provided valuable insights into enzyme kinetics and catalytic mechanisms.

Moreover, this compound has been incorporated into peptide libraries for high-throughput screening purposes. Its ability to form stable amide bonds with amino acids makes it an ideal component in combinatorial chemistry approaches. Recent advancements in automation and robotics have further enhanced its utility in large-scale screening campaigns.

In conclusion, (2S,4S)-1-(benzyloxy)carbonyl-4-cyclohexylpyrrolidine-2-carboxylic acid (CAS No. 103201-84-9) is a versatile and valuable compound with wide-ranging applications in pharmaceutical research and biochemical studies. Its unique structure, coupled with cutting-edge synthetic methodologies, continues to drive innovation in the development of novel therapeutic agents.